Cas no 400085-19-0 (3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 400085-19-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4904382
• Update Time: 2025-06-08

3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethyl)picolinonitrile
• 3-methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile
• 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-7-2-5(8(9,10)11)4-13-6(7)3-12/h2,4H,1H3
• InChI Key： AHSZVLPDCSYDRU-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile

Introduction to 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 400085-19-0)

3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile, with the chemical formula C₈H₅F₃N₂O, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds renowned for their broad spectrum of biological activities and industrial applications. The presence of both a methoxy group and a trifluoromethyl group on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The CAS No. 400085-19-0 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing in research and industrial contexts. As a key intermediate, 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile serves as a precursor in the synthesis of various pharmacologically relevant molecules. Its structural features facilitate diverse chemical transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes, which are essential for constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the significance of fluorinated pyridines in drug design. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, studies have demonstrated that trifluoromethyl-substituted pyridines are prevalent in kinase inhibitors and antiviral agents due to their favorable pharmacokinetic profiles. The methoxy group further modulates the electronic properties of the ring, enabling selective functionalization at different positions, which is crucial for achieving high selectivity in synthetic pathways.

In the realm of agrochemicals, 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile has been explored as a component in the development of novel pesticides and herbicides. The combination of electron-withdrawing and electron-donating groups on the pyridine core enhances the compound's interaction with biological receptors in pests, leading to improved efficacy. Furthermore, its stability under environmental conditions makes it an attractive candidate for formulations designed to withstand field applications.

The synthesis of 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM), have been employed to achieve high yields and purity levels. These techniques not only streamline the production process but also enable the introduction of additional functional groups with minimal side reactions.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the reactivity and conformational preferences of 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile. These studies reveal that the trifluoromethyl group exerts significant electronic influence on the adjacent nitrogen atom, enhancing its nucleophilicity. This insight has been leveraged to develop more efficient synthetic routes by optimizing reaction conditions based on theoretical predictions.

The pharmaceutical industry has shown particular interest in derivatives of 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile due to their potential as scaffolds for drug discovery. For example, recent patents have described its use in synthesizing small-molecule inhibitors targeting protein-protein interactions relevant to inflammatory diseases. The versatility of this intermediate allows chemists to explore diverse structural modifications while maintaining core pharmacophoric elements necessary for biological activity.

In conclusion, 3-Methoxy-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 400085-19-0) represents a critical component in modern chemical synthesis, bridging the gap between fundamental research and industrial applications. Its unique structural features and reactivity make it indispensable for developing innovative solutions in pharmaceuticals and agrochemicals. As research continues to uncover new therapeutic possibilities and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.